(4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine

• IUPAC Name: 1-(4-ethynylphenyl)-N-[(2-methoxyphenyl)methyl]-N-(pyridin-3-ylmethyl)methanamine
• InChI: InChI=1S/C23H22N2O/c1-3-19-10-12-20(13-11-19)16-25(17-21-7-6-14-24-15-21)18-22-8-4-5-9-23(22)26-2/h1,4-15H,16-18H2,2H3
• InChI Key: FKXJBNZXWWXAHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN(CC2=CC=C(C=C2)C#C)CC3=CN=CC=C3
• Molecular Formula: C23H22N2O
• Molecular Weight: 342.4 g/mol

Description

(4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a member of the class of compounds known as monoamine oxidase inhibitors (MAOIs) and has been shown to have potential therapeutic applications in various disease conditions.

Mechanism of Action

The mechanism of action of (4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine involves the inhibition of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting the activity of MAO, (4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine increases the levels of these neurotransmitters in the brain, leading to improved mood and cognitive function.
Biochemical and Physiological Effects:
(4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, leading to improved mood and cognitive function. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various disease conditions.

Advantages and Limitations for Lab Experiments

The advantages of using (4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine in lab experiments include its unique properties and potential therapeutic applications. However, its synthesis requires specialized equipment and expertise, and it may not be readily available for use in all lab settings.

Future Directions

There are several future directions for research on (4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine. These include further studies on its potential therapeutic applications in various disease conditions, as well as investigations into its mechanism of action and biochemical and physiological effects. Additionally, there is potential for the development of new compounds based on (4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine that may have improved properties and applications in various fields of research.

Synthesis Methods

The synthesis of (4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method involves the reaction of 4-ethynylbenzaldehyde, 2-methoxybenzylamine, and pyridine-3-carboxaldehyde in the presence of a reducing agent and a catalyst. The resulting product is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

(4-ethynylbenzyl)(2-methoxybenzyl)(pyridin-3-ylmethyl)amine has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to have promising effects in the treatment of depression, anxiety, and Parkinson's disease. Additionally, it has been shown to have potential applications in the treatment of cancer and Alzheimer's disease.